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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data,
handling procedures, and experimental protocols associated with lactose octaacetate. The
information is intended to support researchers, scientists, and drug development professionals
in the safe and effective use of this compound.

Health and Safety Data

Lactose octaacetate is a solid, white to off-white powder. While it is not classified as a
hazardous substance under the 2012 OSHA Hazard Communication Standard, proper handling
and safety precautions are essential in a laboratory or industrial setting.[1] The toxicological
properties of lactose octaacetate have not been fully investigated, and therefore, it should be
handled with care.

Toxicological Data

Specific quantitative toxicological data for lactose octaacetate under OECD guidelines is not
readily available in the reviewed literature. However, data for the structurally similar compound,
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sucrose octaacetate, can provide a useful reference point for assessing potential hazards.

Sucrose octaacetate has been shown to have low acute toxicity.[2][3]

Table 1: Summary of Toxicological Data for Sucrose Octaacetate

Toxicity .
. Species Route Value Reference

Endpoint
Acute Oral

o Oral > 5000 mg/kg [2][4]
Toxicity (LD50)
Acute Dermal ]

. Rabbit Dermal > 5000 mg/kg [2]
Toxicity (LD50)
Skin Irritation Rabbit Dermal Mild Irritant [2]

Note: The data presented in Table 1 is for sucrose octaacetate and should be used as an

indicator of the potential toxicity of lactose octaacetate, not as a direct substitute.

First Aid Measures

In the event of exposure to lactose octaacetate, the following first aid measures should be

taken.

Table 2: First Aid Measures for Lactose Octaacetate
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing
becomes difficult, seek medical attention

immediately.[5]

Skin Contact

Wash the affected area with soap and plenty of
water.[2] If irritation persists, seek medical

attention.

Eye Contact

Rinse eyes thoroughly with water for at least 15
minutes, also under the eyelids.[1] If irritation

persists, consult a doctor.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water and drink plenty of water afterwards.[1]

Seek medical attention if symptoms occur.

Handling and Storage

Proper handling and storage procedures are critical to ensure safety and maintain the integrity

of lactose octaacetate.

Table 3: Handling and Storage Recommendations

Aspect

Recommendation

Handling

Wear appropriate personal protective equipment
(PPE), including gloves, and eye/face
protection.[6] Ensure adequate ventilation and
avoid the formation of dust.[1] Avoid contact with

skin, eyes, and clothing.[6]

Storage

Keep the container tightly closed in a dry, cool,
and well-ventilated place.[2] Recommended

storage temperature is refrigerated (2-8°C).

Incompatible Materials

Strong oxidizing agents.[1]

© 2026 BenchChem. All rights reserved.

3/12 Tech Support


https://www.uww.edu/riskmanagement/msds/data/lactose_fisher_scientific_10.9.90.pdf
https://www.uicinc.com/wp-content/uploads/2019/11/JI470-002-Sucrose-Octaacetate-SDS-2015.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15565655/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-health-and-safety-of-lactose-octaacetate
https://www.fishersci.fi/store/msds?partNumber=15468149&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fi/store/msds?partNumber=15468149&countryCode=FI&language=en
https://www.uicinc.com/wp-content/uploads/2019/11/JI470-002-Sucrose-Octaacetate-SDS-2015.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling lactose

octaacetate.

Table 4: Recommended Personal Protective Equipment

Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not typically
required. If dust is generated, a patrticle filter

respirator may be appropriate.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of lactose octaacetate is provided

below.

Table 5: Physical and Chemical Properties of Lactose Octaacetate
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Property Value Reference

Molecular Formula C28H38019

Molecular Weight 678.59 g/mol

Appearance White to off-white solid [1]

Melting Point 75-78 °C

Solubility No data available [1]

Stability Stabl.e. under normal o
conditions.

Experimental Protocols

This section provides detailed methodologies for the synthesis and biological evaluation of
lactose octaacetate.

Microwave-Assisted Synthesis of Lactose Octaacetate

This protocol describes a "green"” synthesis method for lactose octaacetate using microwave
irradiation.[7]

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

Distilled water

95% (v/v) ethanol
Equipment:

¢ Round-bottom flask
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Microwave reactor

Magnetic stirrer

Vacuum filtration apparatus

Vacuum oven

Procedure:

 In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm3
(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate, which
acts as a catalyst.[7]

e Place the flask in a microwave reactor and irradiate at 700 W for a specified time (e.g., 10,
15, 20, or 30 minutes).[7]

« After irradiation, pour the reaction mixture into 200 cm? of distilled water with ice cubes and
stir.[7]

» Allow the mixture to stand at 4 °C for 12 hours to precipitate the lactose ester as a white
solid.[7]

« Filter the precipitate under vacuum and wash the solid with distilled water.[7]

» Purify the crude lactose octaacetate by recrystallization from 95% ethanol and then distilled
water.[7]

o Dry the purified lactose octaacetate in a vacuum oven to a constant weight.[7]
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Caption: Microwave-assisted synthesis of lactose octaacetate.
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Cytotoxicity Assay

Lactose octaacetate has demonstrated low cytotoxicity against various cell lines.[7] A general
protocol for assessing cytotoxicity using the MTT assay is described below.

Materials:

e Celllines (e.g., MDBK, HEp-2, MDCK)

o Cell culture medium

» Lactose octaacetate stock solution

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
 Solubilization buffer (e.g., DMSO or acidified isopropanol)
Equipment:

o 96-well cell culture plates

e Incubator (37°C, 5% CO2)

e Microplate reader

Procedure:

e Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight
in an incubator.

o Prepare serial dilutions of the lactose octaacetate stock solution in the cell culture medium.

» Remove the old medium from the cells and add the different concentrations of the lactose
octaacetate solutions to the wells. Include a vehicle control (medium with the same
concentration of the solvent used for the stock solution) and a positive control (a known
cytotoxic agent).

¢ Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b15565655/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-health-and-safety-of-lactose-octaacetate
https://biointerfaceresearch.com/wp-content/uploads/2021/12/20695837126.84538470.pdf
https://www.benchchem.com/product/b15565655/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-health-and-safety-of-lactose-octaacetate
https://www.benchchem.com/product/b15565655/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-health-and-safety-of-lactose-octaacetate
https://www.benchchem.com/product/b15565655/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-health-and-safety-of-lactose-octaacetate
https://www.benchchem.com/product/b15565655/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-health-and-safety-of-lactose-octaacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 After the incubation period, remove the treatment medium and add MTT solution to each
well.

 Incubate the plate for a few hours until formazan crystals are formed.
e Remove the MTT solution and add a solubilization buffer to dissolve the formazan crystals.

e Read the absorbance of the wells at a specific wavelength (e.g., 570 nm) using a microplate
reader.

Calculate cell viability as a percentage of the vehicle control.

Emergency Procedures

In the event of an emergency, such as a spill, follow these procedures to ensure safety.

Spill Response
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Lactose Octaacetate Spill Occurs
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Caption: General spill response workflow for lactose octaacetate.
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For a small spill of solid lactose octaacetate, ensure adequate ventilation and wear
appropriate personal protective equipment.[1] Avoid generating dust. Sweep up the material
and place it into a suitable container for disposal.[1] For larger spills, it may be necessary to
evacuate the area and seek assistance from trained emergency personnel.

Fire Fighting Measures

In case of a fire involving lactose octaacetate, use a dry chemical, carbon dioxide, or alcohol-
resistant foam extinguisher.[2] Firefighters should wear self-contained breathing apparatus.[1]
Hazardous combustion products may include carbon monoxide and carbon dioxide.[1]

Disposal Considerations

Dispose of lactose octaacetate and any contaminated materials in accordance with local,
state, and federal regulations. Do not allow the chemical to enter drains.[2]

This technical guide is intended to provide comprehensive health and safety information for the
handling of lactose octaacetate. It is crucial for all personnel to be familiar with these
procedures and to consult the relevant Safety Data Sheets (SDS) before working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of
Lactose Octaacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565655/docs#in-depth-technical-guide-to-the-
health-and-safety-of-lactose-octaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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